4-Methoxybenzenediazonium hexafluorophosphate

• CAS No.: 673-48-3
• Molecular Formula: C7H7F6N2OP
• Molecular Weight: 280.11 g/mol
• IUPAC Name: 4-methoxybenzenediazonium;hexafluorophosphate
• InChI: InChI=1S/C7H7N2O.F6P/c1-10-7-4-2-6(9-8)3-5-7;1-7(2,3,4,5)6/h2-5H,1H3;/q+1;-1
• InChI Key: HKTGUCIDASTWJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)[N+]#N.F[P-](F)(F)(F)(F)F

Description

4-Methoxybenzenediazonium hexafluorophosphate is a useful research compound. Its molecular formula is C7H7F6N2OP and its molecular weight is 280.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1440 cc. of 5N aqueous hydrochloric acid was charged into a 3000 cc. capacity vessel equipped with a stirrer, thermometer, condenser and addition funnel. 184.5 g. (1.5M) of p-anisidine was added and the mixture stirred at room temperature until complete conversion to the ammonium salt was achieved. The solution was cooled in an ice-methanol bath to -5° C. Diazotization was achieved by adding 184.5 g. (1.52M) of sodium nitrite in 300 ml of water dropwise over a 30-minute period while maintaining the temperature between 0°-5° C. A solution of 244.5 g. (1.5M) of ammonium hexafluorophosphate in 300 ml of water was added to precipitate the hexafluorophosphate salt. The salt was filtered, washed chloride-free and vacuum-dried at 25° C.